Cas no 70120-40-0 (2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-)
![2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]- structure](https://www.kuujia.com/scimg/cas/70120-40-0x500.png)
70120-40-0 structure
Product name:2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-
2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-
- (2,5-dioxopyrrolidin-1-yl) 2-hydroxybenzoate
- Salicylic acid N-hydroxysuccinimide ester
- 1-[(2-Hydroxybenzoyl)oxy]pyrrolidine-2,5-dione
- SCHEMBL8540066
- 70120-40-0
- DTXSID90579210
-
- Inchi: InChI=1S/C11H9NO5/c13-8-4-2-1-3-7(8)11(16)17-12-9(14)5-6-10(12)15/h1-4,13H,5-6H2
- InChI Key: AWZUHVDJTBEXNW-UHFFFAOYSA-N
- SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC=CC=C2O
Computed Properties
- Exact Mass: 235.04807
- Monoisotopic Mass: 235.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.9Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 83.91
2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]- Related Literature
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Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
-
James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
-
Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
70120-40-0 (2,5-Pyrrolidinedione, 1-[(2-hydroxybenzoyl)oxy]-) Related Products
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